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Compound of Interest

Compound Name:
3-Chloro-N,4-dimethylaniline

hydrochloride

CAS No.: 7745-94-0

Cat. No.: B1463825

Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet for 3-Chloro-N,4-
dimethylaniline hydrochloride

Introduction
For researchers and scientists in drug development, a thorough understanding of a

compound's safety profile is not merely a regulatory formality; it is the bedrock of responsible

innovation and laboratory safety. This guide provides a detailed examination of the Material

Safety Data Sheet (MSDS) for 3-Chloro-N,4-dimethylaniline hydrochloride (CAS No: 7745-

89-3). Moving beyond a simple recitation of data, this document synthesizes the available

information to offer practical insights into its handling, storage, and emergency management,

grounded in the compound's specific chemical and toxicological properties.

Chemical and Physical Identity
A precise understanding of a chemical's identity is the first step in a robust safety assessment.

3-Chloro-N,4-dimethylaniline hydrochloride is the hydrochloride salt of the parent

compound, 3-Chloro-4-methylaniline[1]. The addition of hydrochloric acid to form the salt
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generally increases water solubility, which can influence its absorption and environmental

mobility[2].

Nomenclature and Identifiers
Systematic IUPAC Name: 3-chloro-4-methylaniline;hydrochloride[1]

Common Synonyms: 3-Chloro-p-toluidine hydrochloride, Starlicide, DRC-1339[1]

CAS Number: 7745-89-3[1]

Molecular Formula: C₇H₉Cl₂N[1]

Molecular Weight: 178.06 g/mol [1]

Physicochemical Properties
The physical state of this compound is typically a white to grey solid or powder, sometimes with

a mothball-like odor[1]. Its properties are critical for determining appropriate handling

procedures and predicting its behavior under various laboratory conditions.

Property Value Source

Physical State Solid, powder [1]

Melting Point 79 °F (for parent compound) [3]

Boiling Point
468 to 471 °F (for parent

compound)
[3]

Solubility Slightly soluble in water [3][4]

Vapor Pressure 0.000105 mmHg [1]

Hazard Identification and Toxicological Profile
3-Chloro-N,4-dimethylaniline hydrochloride is classified as a hazardous substance. Its

toxicity is a primary concern, with exposure routes including ingestion, dermal contact, and

inhalation[1]. The hydrochloride form may present different or enhanced toxicological

characteristics compared to its parent base due to altered absorption rates.
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GHS Classification
The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. The following classifications have been reported for this

compound.

Hazard Class Category Hazard Statement Pictogram

Acute Toxicity, Oral Warning
H302: Harmful if

swallowed

Acute Toxicity, Dermal Warning
H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation
Warning

H332: Harmful if

inhaled

Skin

Corrosion/Irritation
Warning

H315: Causes skin

irritation

Serious Eye

Damage/Irritation
Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

Warning
H335: May cause

respiratory irritation

Aquatic Hazard,

Chronic
Environment

H411: Toxic to aquatic

life with long lasting

effects

Source: PubChem, European Chemicals Agency (ECHA)[1][5]

Core Toxicological Effects
The primary toxicological concern associated with anilines and their derivatives is

methemoglobinemia[1][6]. This is a condition where the iron in hemoglobin is oxidized from the

ferrous (Fe²⁺) to the ferric (Fe³⁺) state, rendering it unable to bind and transport oxygen. This

leads to cyanosis (a blueish discoloration of the skin and lips), fatigue, and headache[6].

Researchers must be vigilant for these symptoms as indicators of exposure.
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Additionally, the compound is a known dermatotoxin, causing skin burns and irritation upon

contact[1].

Risk Mitigation and Safe Handling Protocols
Given its toxic profile, a multi-layered approach to safety is essential, combining engineering

controls, personal protective equipment, and stringent hygiene practices.

Engineering Controls
The primary objective of engineering controls is to minimize exposure at the source.

Ventilation: All handling of 3-Chloro-N,4-dimethylaniline hydrochloride should occur in a

well-ventilated area[7][8]. For weighing and preparing solutions, a certified chemical fume

hood is mandatory to prevent inhalation of dust or aerosols[9].

Closed Systems: For larger-scale operations or repetitive tasks, the use of a closed system

is recommended to provide the highest level of containment[7][10].

Personal Protective Equipment (PPE)
PPE is the last line of defense and must be selected based on the specific hazards.

Eye and Face Protection: Chemical safety goggles that conform to OSHA 29 CFR 1910.133

or European Standard EN166 are required[2][11]. A face shield should be worn if there is a

risk of splashing.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile or butyl rubber) and clothing

to prevent skin exposure[2][11]. Contaminated clothing should be removed immediately and

laundered before reuse[4][8].

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, a NIOSH/MSHA or European Standard EN 149 approved respirator with an

appropriate filter for organic vapors and particulates should be used[9][11].

Hygiene Measures
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Wash hands thoroughly with soap and water after handling the compound and before eating,

drinking, or smoking[7][8][9].

Do not allow contaminated work clothing to leave the laboratory.

Ensure eyewash stations and safety showers are readily accessible and in close proximity to

the workstation[2][11].

Visualization of Chemical Structure and Emergency
Workflow
Visual aids are crucial for reinforcing safety protocols and understanding chemical identity.

Caption: 2D structure of 3-Chloro-N,4-dimethylaniline hydrochloride.
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Route of Exposure

Immediate First Aid Actions

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Provide artificial respiration if not breathing.

Remove contaminated clothing immediately.
Wash skin with plenty of soap and water for 15+ minutes.

Rinse cautiously with water for 15+ minutes.
Remove contact lenses if present and easy to do.

Rinse mouth.
DO NOT induce vomiting.

Seek Immediate Medical Attention
(Call POISON CENTER or doctor)

Click to download full resolution via product page

Caption: Emergency first aid workflow for exposure incidents.

Emergency Procedures and Spill Management
A rapid and correct response to emergencies can significantly mitigate harm.

First Aid Measures
Inhalation: Remove the individual to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention[4][12].
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Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

thoroughly with soap and plenty of water for at least 15 minutes[4][10][12].

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if possible. Seek

immediate medical attention[4][12].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Call a physician or poison

control center immediately[12][13].

Fire-Fighting Measures
While the compound itself is not highly flammable, it can decompose in a fire to produce toxic

and corrosive fumes, including nitrogen oxides (NOx), carbon monoxide (CO), and hydrogen

chloride gas[2][4].

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam[4][10].

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous decomposition products[13].

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE as

described in Section 3. Avoid breathing dust and prevent contact with skin and eyes[8][14].

Containment and Cleanup: For solid spills, sweep up the material carefully to avoid

generating dust and place it into a suitable, labeled container for disposal[8][14]. Do not

allow the substance to enter drains or watercourses, as it is toxic to aquatic life[2][12].

Storage and Disposal
Proper storage and disposal are critical for maintaining laboratory safety and environmental

protection.

Storage Conditions
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Store in a tightly closed container in a dry, cool, and well-ventilated place[7][8][10].

Keep locked up and away from incompatible materials such as strong oxidizing agents,

acids, acid anhydrides, and chloroformates[2][7].

The material may be light-sensitive or darken in color during storage; storing under an inert

atmosphere like nitrogen can be beneficial[2].

Disposal Considerations
Disposal of this chemical must be in accordance with all applicable local, regional, and

national regulations.

It should be disposed of as hazardous waste. Contact a licensed professional waste disposal

service to dispose of this material[7][12].

Do not allow the product to reach the sewage system or any water course due to its high

toxicity to aquatic organisms[12][15].
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Apollo Scientific. 3,4-Dichloroaniline Safety Data Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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